2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(2-bromophenyl)-4-[(4-propoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C19H16BrNO3/c1-2-11-23-14-9-7-13(8-10-14)12-17-19(22)24-18(21-17)15-5-3-4-6-16(15)20/h3-10,12H,2,11H2,1H3/b17-12-
• InChI Key: PQCGAXMAQDFVFS-ATVHPVEESA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3Br
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3Br
• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.2 g/mol

Description

2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one is a chemical compound that has drawn significant attention from the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of oxazolone derivatives and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, it is believed that this compound exerts its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to possess significant antioxidant activity, which may help to protect cells from oxidative damage. Additionally, this compound has been shown to possess anti-inflammatory properties, which may help to reduce inflammation in various tissues and organs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one in lab experiments is its potential to inhibit cancer cell growth. This makes it a valuable tool for studying the mechanisms of cancer cell proliferation and for developing new cancer therapies. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which may limit its effectiveness in certain assays.

Future Directions

There are numerous future directions for research on 2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one. One possible direction is to further study its mechanism of action in cancer cells, with the aim of developing more effective cancer therapies. Another direction is to explore its potential as a treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research could be done to improve the solubility of this compound, making it more effective in lab experiments.

Scientific Research Applications

The potential applications of 2-(2-bromophenyl)-4-(4-propoxybenzylidene)-1,3-oxazol-5(4H)-one in scientific research are numerous. This compound has been studied extensively for its anticancer properties and has shown promising results in inhibiting the growth of various cancer cells such as breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been studied for its anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.